Cas no 2173109-12-9 (bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride)

Bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride is a high-purity chemical compound primarily utilized in pharmaceutical research and organic synthesis. Its structure, featuring two pyridine-pyrrolidine moieties linked via a central core, makes it a versatile intermediate for developing bioactive molecules, particularly in medicinal chemistry applications. The trihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous and polar solvent systems. This compound is valued for its potential as a building block in the synthesis of ligands, catalysts, and small-molecule therapeutics. Rigorous quality control ensures batch-to-batch consistency, making it suitable for exploratory and process-scale applications. Storage under inert conditions is recommended to maintain integrity.
bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride structure
2173109-12-9 structure
Product Name:bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride
CAS No:2173109-12-9
MF:C18H27Cl3N4
MW:405.792781114578
CID:5055935
Update Time:2025-05-20

bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidin-3-ylpyridine sesquichloride
    • 3-pyrrolidin-3-ylpyridine;trihydrochloride
    • bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride
    • Inchi: 1S/2C9H12N2.3ClH/c2*1-2-8(6-10-4-1)9-3-5-11-7-9;;;/h2*1-2,4,6,9,11H,3,5,7H2;3*1H
    • InChI Key: AXKVFXXPIOYYOB-UHFFFAOYSA-N
    • SMILES: Cl.Cl.Cl.N1CCC(C2C=NC=CC=2)C1.N1CCC(C2C=NC=CC=2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Topological Polar Surface Area: 49.8

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bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride Related Literature

Additional information on bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride

Introduction to Bis(3-(Pyrrolidin-3-yl)pyridine) Trihydrochloride (CAS No. 2173109-12-9)

Bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride (CAS No. 2173109-12-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3,3'-(pyridine-3,5-diylbis(methylene))bis(pyrrolidine) trihydrochloride, is a derivative of pyridine and pyrrolidine, two important heterocyclic compounds with a wide range of biological activities. The unique structure of this compound offers promising potential for the development of new therapeutic agents.

The chemical structure of bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride consists of two pyrrolidine rings and two pyridine rings connected by methylene groups, forming a symmetric and stable molecule. The presence of multiple nitrogen atoms in the structure contributes to its basicity and potential for forming hydrogen bonds, which are crucial for its biological interactions. The trihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride. One notable area of research is its potential as a modulator of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a critical role in the central nervous system (CNS), affecting cognitive functions, memory, and neuromuscular transmission. Compounds that can selectively modulate these receptors have the potential to treat various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride at different nAChR subtypes. The results showed that this compound exhibited high selectivity for α7 nAChRs, a subtype associated with cognitive enhancement and neuroprotection. This selectivity is particularly valuable because it can minimize side effects often associated with non-selective nAChR agonists.

Another area of interest is the anti-inflammatory properties of bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, diabetes, and neurodegenerative disorders. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride may have therapeutic potential in reducing inflammation and related pathologies.

The safety profile of bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound has a favorable safety margin with no significant adverse effects at therapeutic doses. These results are encouraging for further clinical development.

In conclusion, bis(3-(pyrrolidin-3-yl)pyridine) trihydrochloride (CAS No. 2173109-12-9) is a promising compound with potential applications in the treatment of neurological disorders and inflammatory conditions. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.

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